Cas no 480439-15-4 (FLUORESCEIN O-METHACRYLATE 97)

• Product Name: FLUORESCEIN O-METHACRYLATE 97
• CAS No: 480439-15-4
• MF: C₂₄H₁₆O₆
• MW: 400.380247116089
• MDL: MFCD04974071
• CID: 931723
• PubChem ID: 24880228
• Update Time: 2025-10-10

FLUORESCEIN O-METHACRYLATE 97 Chemical and Physical Properties

Names and Identifiers

• FLUORESCEIN O-METHACRYLATE 97
• (6'-hydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) 2-methylprop-2-enoate
• FLUORESCEIN O-METHACRYLATE
• 3'-Methacryloxyspirobenzo[c]-furan[1,9']xanthen-3-one
• 6'-hydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl 2-methylprop-2-enoate
• Methacryloyloxy fluorescein
• SCHEMBL578912
• Fluorescein O-methacrylate, 97%
• YMHPNLUYVDEYCI-UHFFFAOYSA-N
• MFCD04974071
• 3'-Hydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl methacrylate
• 480439-15-4
• 3'-hydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-6'-yl 2-methylprop-2-enoate
• AKOS030600325
• AS-58950
• DTXSID80392298
• FLUORESCEIN O-METHACRYLATE97
• G78705

• MDL： MFCD04974071
• Inchi： 1S/C24H16O6/c1-13(2)22(26)28-15-8-10-19-21(12-15)29-20-11-14(25)7-9-18(20)24(19)17-6-4-3-5-16(17)23(27)30-24/h3-12,25H,1H2,2H3
• InChI Key： YMHPNLUYVDEYCI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)OC(C(=C)C)=O)O)=O

Computed Properties

• Exact Mass: 400.09500
• Monoisotopic Mass: 400.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.5
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Melting Point: 227-232 °C (lit.)
• PSA: 82.06000
• LogP: 4.44170

FLUORESCEIN O-METHACRYLATE 97 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-28
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on FLUORESCEIN O-METHACRYLATE 97

Comprehensive Overview of FLUORESCEIN O-METHACRYLATE 97% (CAS No. 480439-15-4): Properties, Applications, and Innovations

FLUORESCEIN O-METHACRYLATE 97% (CAS No. 480439-15-4) is a highly specialized fluorescent monomer widely utilized in advanced material science, biomedical imaging, and polymer chemistry. This compound combines the photophysical properties of fluorescein with the reactivity of methacrylate, making it a versatile tool for researchers and industries. With a purity of 97%, it ensures consistent performance in sensitive applications such as bio-labeling, optical sensors, and photopolymerizable systems.

The growing demand for high-performance fluorescent probes has positioned FLUORESCEIN O-METHACRYLATE as a critical component in modern research. Its ability to undergo radical polymerization allows seamless integration into hydrogels, nanoparticles, and 3D-printed scaffolds, addressing key challenges in tissue engineering and drug delivery systems. Recent studies highlight its role in developing smart materials responsive to pH or light, aligning with trends in sustainable chemistry and green manufacturing.

From an analytical perspective, CAS No. 480439-15-4 exhibits exceptional stability and quantum yield, outperforming conventional dyes in confocal microscopy and flow cytometry. Its methacryloyl group enables covalent bonding with polymers, reducing leaching issues common in fluorescent tagging. This property is particularly valuable in long-term cell tracking and in vivo imaging, where signal retention is paramount.

Innovations in bioconjugation techniques have further expanded the utility of FLUORESCEIN O-METHACRYLATE 97%. Researchers now employ it to create multifunctional probes combining fluorescence with other modalities like MRI contrast or targeted drug release. Such advancements respond to the rising interest in theranostics—a fusion of therapy and diagnostics—that dominates current biomedical research discussions.

Environmental and safety profiles of CAS 480439-15-4 adhere to global REACH and ISO standards, with studies confirming low cytotoxicity in standard cell viability assays. Proper handling involves standard organic solvent precautions, but its non-hazardous classification under GHS guidelines facilitates international shipping and handling.

The synthesis of FLUORESCEIN O-METHACRYLATE involves precise esterification of fluorescein derivatives, with the 97% purity grade achieved through advanced chromatographic purification. Quality control includes HPLC, NMR, and mass spectrometry verification, ensuring batch-to-batch reproducibility demanded by pharmaceutical GMP applications.

Emerging applications in wearable biosensors and AI-assisted diagnostics leverage the compound’s real-time monitoring capabilities. For instance, its integration into contact lens sensors for glucose detection exemplifies the convergence of material science and digital health—a trending topic in medtech innovation forums.

Storage recommendations for 480439-15-4 include protection from light at -20°C in amber vials, with argon blanket suggested for long-term preservation. Solubility data in DMSO, DMF, and PBS buffers are well-documented, facilitating experimental planning for cross-disciplinary research teams.

Patent landscapes reveal increasing claims involving FLUORESCEIN O-METHACRYLATE in bioink formulations and organ-on-chip technologies. This reflects broader industry shifts toward personalized medicine and microphysiological systems, areas generating substantial venture capital investment globally.

For researchers troubleshooting fluorescence quenching or polymerization inhibition, technical bulletins recommend optimizing initiator concentrations and oxygen scavengers. These practical insights address common search queries from laboratory professionals working with photoactive monomers.

In summary, FLUORESCEIN O-METHACRYLATE 97% (CAS 480439-15-4) represents a nexus of optical technology and polymer chemistry, driving progress across life sciences and advanced materials. Its evolving applications continue to inspire scientific publications and industry white papers, solidifying its status as an indispensable research reagent.